Cas no 173030-27-8 (deca-7,9-diynoic acid)

• Product Name: deca-7,9-diynoic acid
• CAS No: 173030-27-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4612600
• PubChem ID: 23238817
• Update Time: 2025-10-30

deca-7,9-diynoic acid Chemical and Physical Properties

Names and Identifiers

• deca-7,9-diynoic acid
• 7,9-Decadiynoic acid

• Inchi： 1S/C10H12O2/c1-2-3-4-5-6-7-8-9-10(11)12/h1H,5-9H2,(H,11,12)
• InChI Key： PTYCUPDEYOZEEV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCC#CC#C

Additional information on deca-7,9-diynoic acid

Exploring the Unique Properties and Applications of Deca-7,9-diynoic Acid (CAS No. 173030-27-8)

In the realm of organic chemistry and advanced material science, deca-7,9-diynoic acid (CAS No. 173030-27-8) stands out as a compound of significant interest. This long-chain fatty acid derivative features a unique diyne structure, making it a valuable building block for synthetic applications. Researchers and industry professionals are increasingly exploring its potential in polymer chemistry, nanotechnology, and biomedical fields. The compound's conjugated triple bonds contribute to its distinctive reactivity, enabling innovative applications in click chemistry and cross-coupling reactions.

The growing interest in sustainable materials and bio-based chemicals has propelled deca-7,9-diynoic acid into the spotlight. As industries seek alternatives to petroleum-derived compounds, this molecule offers a promising avenue due to its potential derivatization into biodegradable polymers. Recent studies highlight its role in creating self-assembling monolayers (SAMs) for surface modification, a hot topic in nanotechnology and electronics. Its ability to form stable carbon-rich frameworks also aligns with the surge in demand for advanced carbon materials.

From a synthetic perspective, CAS No. 173030-27-8 presents intriguing possibilities for molecular architecture. The compound's 7,9-diynoic moiety serves as a versatile handle for post-synthetic modifications, a feature highly valued in drug discovery and material design. Current research explores its incorporation into conjugated systems for organic electronics, particularly in developing organic photovoltaics (OPVs) and OLED materials. These applications resonate with the global push toward renewable energy solutions and energy-efficient technologies.

The characterization of deca-7,9-diynoic acid reveals fascinating spectroscopic properties that make it valuable for analytical applications. Its distinct UV-Vis absorption profile and Raman scattering characteristics have drawn attention in spectroscopic imaging and sensor development. These properties align with current trends in diagnostic technologies and environmental monitoring systems. Furthermore, the compound's potential in creating metal-organic frameworks (MOFs) addresses the growing interest in porous materials for gas storage and separation technologies.

Safety and handling considerations for CAS No. 173030-27-8 follow standard laboratory protocols for unsaturated carboxylic acids. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. The compound's thermal properties and decomposition characteristics have been studied extensively, providing valuable data for industrial scale-up processes. These aspects are particularly relevant to manufacturers focusing on green chemistry principles and process optimization.

Looking ahead, the scientific community anticipates expanded applications for deca-7,9-diynoic acid in emerging fields. Its potential in bioorthogonal chemistry opens doors for biological labeling and imaging probes, addressing current challenges in live-cell imaging. The compound's compatibility with thiol-yne reactions also positions it as a candidate for developing functional coatings and adhesive materials. These developments align with market demands for high-performance specialty chemicals across multiple industries.

For researchers seeking reliable sources of deca-7,9-diynoic acid, several specialty chemical suppliers offer the compound with varying purity grades. Analytical data including HPLC chromatograms, NMR spectra, and mass spectrometry results are typically available to ensure quality control. The growing body of literature on this compound reflects its rising importance, with recent publications exploring novel synthetic routes and applications in supramolecular chemistry and smart materials design.